Cas no 110888-06-7 (Cholesterol-3-octanoate (octanoate-1-13c, 99%))
110888-06-7 structure
Product Name:Cholesterol-3-octanoate (octanoate-1-13c, 99%)
Cholesterol-3-octanoate (octanoate-1-13c, 99%) Chemical and Physical Properties
Names and Identifiers
-
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,
- Cholesterol-3-octanoate (octanoate-1-13c, 99%)
- Cholesteryl octanoate-1-13C, 99 atom % 13C
- 110888-06-7
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (113C)octanoate
- Cholesterol-3-octanoate-1-13C
-
- Inchi: 1S/C35H60O2/c1-7-8-9-10-11-15-33(36)37-28-20-22-34(5)27(24-28)16-17-29-31-19-18-30(26(4)14-12-13-25(2)3)35(31,6)23-21-32(29)34/h16,25-26,28-32H,7-15,17-24H2,1-6H3/t26-,28+,29+,30-,31+,32+,34+,35-/m1/s1/i33+1
- InChI Key: SKLBBRQPVZDTNM-SPKDLXGUSA-N
- SMILES: O([13C](C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]
Computed Properties
- Exact Mass: 513.462686g/mol
- Monoisotopic Mass: 513.462686g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 37
- Rotatable Bond Count: 13
- Complexity: 782
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Molecular Weight: 513.8g/mol
- XLogP3: 12.1
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Vapor Pressure: NO data available
Cholesterol-3-octanoate (octanoate-1-13c, 99%) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cholesterol-3-octanoate (octanoate-1-13c, 99%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C432543-10mg |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) |
110888-06-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C432543-50mg |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) |
110888-06-7 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C432543-100mg |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) |
110888-06-7 | 100mg |
$ 150.00 | 2022-06-06 | ||
| BAI LING WEI Technology Co., Ltd. | 9065059-1G |
Cholesteric octanoate-octanoyl-13C, 97%, 98 atom%13C |
110888-06-7 | 97% | 1G |
¥ 3450 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | A019065059-1g |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) |
110888-06-7 | 97% | 1g |
¥3450 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | R67725626-100mg-100mg |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) |
110888-06-7 | 100mg |
¥850 | 2023-11-24 |
Cholesterol-3-octanoate (octanoate-1-13c, 99%) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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